Cas no 1782192-52-2 (3-(1-Benzyl-1H-pyrazol-4-yl)propanoic acid)

• Product Name: 3-(1-Benzyl-1H-pyrazol-4-yl)propanoic acid
• CAS No: 1782192-52-2
• MF: C₁₃H₁₄N₂O₂
• MW: 230.262463092804
• CID: 5056749
• Update Time: 2025-05-19

3-(1-Benzyl-1H-pyrazol-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1-benzyl-1H-pyrazol-4-yl)propanoic acid
• 3-(1-benzylpyrazol-4-yl)propanoic acid
• 3-(1-Benzyl-1H-pyrazol-4-yl)propanoic acid

• Inchi： 1S/C13H14N2O2/c16-13(17)7-6-12-8-14-15(10-12)9-11-4-2-1-3-5-11/h1-5,8,10H,6-7,9H2,(H,16,17)
• InChI Key： IHUWHGLBDXWIHZ-UHFFFAOYSA-N
• SMILES： OC(CCC1C=NN(C=1)CC1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 252
• XLogP3: 1.6
• Topological Polar Surface Area: 55.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 3-(1-Benzyl-1H-pyrazol-4-yl)propanoic acid

3-(1-Benzyl-1H-pyrazol-4-yl)propanoic Acid: A Comprehensive Overview

3-(1-Benzyl-1H-pyrazol-4-yl)propanoic acid, identified by the CAS number 1782192-52-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structure, which combines a pyrazole ring with a benzyl group and a propanoic acid moiety. The compound's structure lends it to various applications, particularly in drug discovery and material science.

The synthesis of 3-(1-benzyl-1H-pyrazol-4-yl)propanoic acid involves a series of carefully designed organic reactions. Researchers have explored multiple pathways to optimize the synthesis process, ensuring high yields and purity. Recent studies have focused on green chemistry approaches, utilizing catalysts and solvent systems that minimize environmental impact. These advancements highlight the compound's potential for large-scale production in pharmaceutical and industrial settings.

The chemical structure of 3-(1-benzyl-1H-pyrazol-4-yl)propanoic acid is notable for its pyrazole ring, a five-membered heterocycle containing two nitrogen atoms. The benzyl group attached to the pyrazole ring introduces aromaticity and enhances the molecule's stability. The propanoic acid group at the third position of the molecule contributes to its acidity and reactivity, making it a versatile building block in organic synthesis.

In terms of applications, 3-(1-benzyl-1H-pyrazol-4-yl)propanoic acid has shown promise in drug discovery. Its ability to interact with various biological targets makes it a valuable lead compound for developing new therapeutic agents. Recent research has explored its potential as an anti-inflammatory agent, where it has demonstrated significant activity in reducing inflammation in preclinical models.

Beyond pharmacology, this compound has also found applications in material science. Its unique electronic properties make it a candidate for use in organic electronics, such as in the development of conductive polymers and semiconductors. Researchers have investigated its ability to form self-assembled monolayers, which could be utilized in nanotechnology applications.

The latest studies on 3-(1-benzyl-1H-pyrazol-4-yl)propanoic acid have delved into its role as a chiral auxiliary in asymmetric synthesis. By incorporating this compound into reaction schemes, chemists have achieved high enantioselectivity in the synthesis of complex molecules. This advancement underscores its importance in modern organic chemistry.

In conclusion, 3-(1-benzyl-1H-pyrazol-4-yl)propanoic acid, with its CAS number 1782192-52-2, is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in future research and development efforts.